N-{2-[(2-chloro-6-fluorobenzyl)thio]ethyl}propanamide

• IUPAC Name: N-[2-[(2-chloro-6-fluorophenyl)methylsulfanyl]ethyl]propanamide
• InChI: InChI=1S/C12H15ClFNOS/c1-2-12(16)15-6-7-17-8-9-10(13)4-3-5-11(9)14/h3-5H,2,6-8H2,1H3,(H,15,16)
• InChI Key: JAWQNFTYPRTWFM-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)NCCSCC1=C(C=CC=C1Cl)F
• Molecular Formula: C12H15ClFNOS
• Molecular Weight: 275.77 g/mol

Description

N-{2-[(2-chloro-6-fluorobenzyl)thio]ethyl}propanamide is a chemical compound that has gained attention in the scientific community due to its potential therapeutic applications. It is a synthetic compound that has been synthesized using various methods, and its mechanism of action has been studied extensively.

Mechanism of Action

The mechanism of action of N-{2-[(2-chloro-6-fluorobenzyl)thio]ethyl}propanamide is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes that are involved in cancer cell proliferation and inflammation.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to induce cell cycle arrest and apoptosis in cancer cells. It has also been shown to reduce inflammation and neuropathic pain in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using N-{2-[(2-chloro-6-fluorobenzyl)thio]ethyl}propanamide in lab experiments is its potential therapeutic applications. However, one limitation is that its mechanism of action is not fully understood, which makes it difficult to optimize its use.

Future Directions

There are many future directions for the study of N-{2-[(2-chloro-6-fluorobenzyl)thio]ethyl}propanamide. One direction is to study its potential use in combination with other anticancer drugs. Another direction is to study its use in different animal models to better understand its mechanism of action. Additionally, more research is needed to optimize its use as a potential therapeutic agent.
In conclusion, this compound is a synthetic compound that has potential therapeutic applications. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages, limitations, and future directions have been discussed in this paper. Further research is needed to fully understand its potential as a therapeutic agent.

Synthesis Methods

The synthesis of N-{2-[(2-chloro-6-fluorobenzyl)thio]ethyl}propanamide can be achieved using various methods. One such method involves the reaction of 2-chloro-6-fluorobenzyl chloride with sodium sulfide to form 2-chloro-6-fluorobenzyl thiol. The thiol is then reacted with 2-bromoethylpropanoic acid to form this compound. Other methods involve the use of different reagents and starting materials.

Scientific Research Applications

N-{2-[(2-chloro-6-fluorobenzyl)thio]ethyl}propanamide has been studied for its potential therapeutic applications. It has been shown to have anticancer properties and has been tested against various cancer cell lines. It has also been studied for its potential use in the treatment of neuropathic pain and inflammation.